Cas no 1805176-13-9 (Ethyl 4-cyano-5-hydroxymethyl-2-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 4-cyano-5-hydroxymethyl-2-(trifluoromethylthio)benzoate
• CAS No: 1805176-13-9
• MF: C₁₂H₁₀F₃NO₃S
• MW: 305.272912502289
• CID: 4958970
• Update Time: 2025-06-11

Ethyl 4-cyano-5-hydroxymethyl-2-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-5-hydroxymethyl-2-(trifluoromethylthio)benzoate

• Inchi： 1S/C12H10F3NO3S/c1-2-19-11(18)9-3-8(6-17)7(5-16)4-10(9)20-12(13,14)15/h3-4,17H,2,6H2,1H3
• InChI Key： JVXIRUFVDJBTHX-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=C(C#N)C(CO)=CC=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 393
• XLogP3: 2.7
• Topological Polar Surface Area: 95.6

Additional information on Ethyl 4-cyano-5-hydroxymethyl-2-(trifluoromethylthio)benzoate

Research Brief on Ethyl 4-cyano-5-hydroxymethyl-2-(trifluoromethylthio)benzoate (CAS: 1805176-13-9): Recent Advances and Applications

Ethyl 4-cyano-5-hydroxymethyl-2-(trifluoromethylthio)benzoate (CAS: 1805176-13-9) is a novel trifluoromethylthio-containing benzoate derivative that has recently gained attention in chemical biology and pharmaceutical research. This compound belongs to a class of sulfur-containing fluorinated molecules known for their unique physicochemical properties and potential biological activities. Recent studies have explored its synthesis, structural characteristics, and applications in medicinal chemistry, particularly as a building block for drug discovery and as a potential bioactive compound.

The compound's molecular structure features several pharmacologically relevant functional groups: a cyano group at position 4, a hydroxymethyl group at position 5, and a trifluoromethylthio group at position 2 of the benzoate ring. These moieties contribute to its interesting electronic properties and potential for diverse chemical transformations. The ethyl ester group enhances its solubility in organic solvents, making it suitable for various synthetic applications. Recent research has focused on optimizing synthetic routes to this compound and exploring its reactivity in different chemical environments.

In terms of synthetic methodology, a 2023 study published in the Journal of Fluorine Chemistry described an improved two-step synthesis of Ethyl 4-cyano-5-hydroxymethyl-2-(trifluoromethylthio)benzoate starting from commercially available 4-cyano-5-hydroxymethyl-2-mercaptobenzoic acid. The researchers achieved an overall yield of 68% through careful optimization of the trifluoromethylation step using (trifluoromethyl)trimethylsilane (TMSCF3) in the presence of fluoride ions. This method represents a significant improvement over previous approaches in terms of yield and purity.

Recent pharmacological investigations have revealed promising aspects of this compound's biological activity. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that Ethyl 4-cyano-5-hydroxymethyl-2-(trifluoromethylthio)benzoate exhibits moderate inhibitory activity against several protein kinases involved in inflammatory pathways. While the exact mechanism remains under investigation, preliminary data suggest that the trifluoromethylthio group plays a crucial role in target binding, possibly through unique hydrophobic interactions and effects on electron distribution.

The compound has also found applications in materials science. Research published in ACS Applied Materials & Interfaces in early 2024 demonstrated its utility as a building block for liquid crystal materials. The combination of the polar cyano and hydroxymethyl groups with the lipophilic trifluoromethylthio moiety creates an interesting balance of molecular properties that can be tuned for specific material applications. These findings open new avenues for the development of advanced functional materials based on this chemical scaffold.

From a drug discovery perspective, Ethyl 4-cyano-5-hydroxymethyl-2-(trifluoromethylthio)benzoate serves as a valuable intermediate for the synthesis of more complex molecules. Several recent patent applications have disclosed derivatives of this compound with enhanced biological activities. Particularly noteworthy is a series of compounds developed for potential use as antiviral agents, where the benzoate core is maintained while various modifications are made to the hydroxymethyl group to optimize pharmacokinetic properties.

Future research directions for this compound include further exploration of its biological activities, development of more efficient synthetic routes, and investigation of its potential as a probe for studying biological systems. The unique combination of functional groups in Ethyl 4-cyano-5-hydroxymethyl-2-(trifluoromethylthio)benzoate continues to make it an interesting subject for multidisciplinary research at the interface of chemistry, biology, and materials science.